molecular formula C12H16N2O B175044 1-dimethylaminomethyl-5-methoxy-1H-indole CAS No. 164083-68-5

1-dimethylaminomethyl-5-methoxy-1H-indole

Cat. No.: B175044
CAS No.: 164083-68-5
M. Wt: 204.27 g/mol
InChI Key: JROUYZFGJCAGIS-UHFFFAOYSA-N
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Description

1-dimethylaminomethyl-5-methoxy-1H-indole, also known as this compound, is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

164083-68-5

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

1-(5-methoxyindol-1-yl)-N,N-dimethylmethanamine

InChI

InChI=1S/C12H16N2O/c1-13(2)9-14-7-6-10-8-11(15-3)4-5-12(10)14/h4-8H,9H2,1-3H3

InChI Key

JROUYZFGJCAGIS-UHFFFAOYSA-N

SMILES

CN(C)CN1C=CC2=C1C=CC(=C2)OC

Canonical SMILES

CN(C)CN1C=CC2=C1C=CC(=C2)OC

Synonyms

1-dimethylaminomethyl-5-methoxy-1H-indole

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 37% aqueous solution of formaldehyde (11 g, 0.176 mol) was added dropwise to 10 g (0.068 mol) of 5-methoxy-1H-indole and 17 mL (0.176 mol) of 40% aqueous dimethylamine in 100 mL of tetrahydrofuran and the mixture heated to maintain reflux for 3 hours. After cooling water was added and the mixture extracted with EtOAc. The EtOAc solution was washed twice with water, dried (Na2SO4), and concentrated at reduced pressure. The residue was chromatographed on silica eluting with a gradient, CH2Cl2→2% MeOH/CH2Cl2, to give 6.26 g (45% yield) of 1-dimethylaminomethyl-5-methoxy-1H-indole as an oil.
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